Cas no 17838-05-0 ([3-[[(e)-but-2-enoyl]amino]phenyl] N-tert-butylcarbamate)

• Product name: [3-[[(e)-but-2-enoyl]amino]phenyl] N-tert-butylcarbamate
• CAS No: 17838-05-0
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 906630
• PubChem ID: 5966811

[3-[[(e)-but-2-enoyl]amino]phenyl] N-tert-butylcarbamate Chemical and Physical Properties

Names and Identifiers

• [3-[[(e)-but-2-enoyl]amino]phenyl] N-tert-butylcarbamate
• N-tert-Butylcarbamic acid 3-[(1-oxo-2-butenyl)amino]phenyl ester
• 1,1-Dimethylethylcarbamoyloxycrotonanilide
• AC1NZLZM
• BRN 2133941
• Crotonanilide, m-hydroxy-, tert-butylcarbamate
• CROTONANILIDE, m-HYDROXY-, tert-BUTYLCARBAMATE (ester)
• Crotonanilide, tert-butylcarbamate
• m-Crotonamidophenyl tert-butylcarbamate
• NSC 222524
• WLN: 2U1VMR COVMX1&1&1
• Carbamic acid, (1,1-dimethylethyl)-, 3-((1-oxo-2-butenyl)amino)phenyl ester
• Carbamic acid,1-dimethylethyl)-, 3-[(1-oxo-2-butenyl)amino]phenyl ester
• NSC-222524
• 17838-05-0
• NSC222524

• Inchi： InChI=1S/C15H20N2O3/c1-5-7-13(18)16-11-8-6-9-12(10-11)20-14(19)17-15(2,3)4/h5-10H,1-4H3,(H,16,18)(H,17,19)/b7-5+
• InChI Key： PEEKCTXVTSQPFG-FNORWQNLSA-N
• SMILES： CC=CC(=O)NC1=CC(=CC=C1)OC(=O)NC(C)(C)C

Computed Properties

• Exact Mass: 276.1475
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43
• LogP: 3.55200